Cas no 16693-57-5 (Phosphonic acid, dodecyl-, dimethyl ester)

Phosphonic acid, dodecyl-, dimethyl ester structure
16693-57-5 structure
Product Name:Phosphonic acid, dodecyl-, dimethyl ester
CAS No:16693-57-5
MF:C14H31O3P
MW:278.367905855179
CID:1347335
PubChem ID:13146675
Update Time:2025-04-20

Phosphonic acid, dodecyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, dodecyl-, dimethyl ester
    • 1-dimethoxyphosphoryldodecane
    • Phosphonic acid, P-dodecyl-, dimethyl ester
    • MFCD30063025
    • 16693-57-5
    • dimethyl-1-dodecanephosphonate
    • dimethyl dodecylphosphonate
    • SCHEMBL2569897
    • DTXSID20521868
    • Inchi: 1S/C14H31O3P/c1-4-5-6-7-8-9-10-11-12-13-14-18(15,16-2)17-3/h4-14H2,1-3H3
    • InChI Key: RPFRYQDHUIHAFC-UHFFFAOYSA-N
    • SMILES: P(CCCCCCCCCCCC)(=O)(OC)OC

Computed Properties

  • Exact Mass: 278.20108184g/mol
  • Monoisotopic Mass: 278.20108184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 45.34000
  • LogP: 5.39320
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